![molecular formula C11H12BrNO4S2 B2939931 5-((2-Bromophenyl)sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane 2,2-dioxide CAS No. 2034302-01-5](/img/structure/B2939931.png)
5-((2-Bromophenyl)sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane 2,2-dioxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Bicyclo[2.2.1]heptane is a privileged molecular structure that is embedded in numerous compounds with various functions . It is featured in bioactive natural products and drug candidates . The bicyclo[2.2.1]heptane scaffold provides the basis for asymmetric synthesis and catalysis .
Synthesis Analysis
An asymmetric approach to bicyclo[2.2.1]heptane-1-carboxylates has been realized via a formal [4 + 2] cycloaddition reaction enabled by organocatalysis . This permits rapid access to a wide range of bicyclo[2.2.1]heptane-1-carboxylates in a highly enantioselective manner from simple starting materials under mild and operationally simple conditions .Molecular Structure Analysis
The bicyclo[2.2.1]heptane structure is a part of many compounds, including camphor, sordarins, α-santalol, β-santalol, and drug candidates such as LMV-6015 and AMG 221 .Chemical Reactions Analysis
The development of enantioselective approaches to functionalized bicyclo[2.2.1]heptanes is critical for target-oriented and diversity-oriented syntheses of related biologically significant molecules .Scientific Research Applications
Pharmacological and Biochemical Actions of Sulphasalazine
Sulphasalazine is a compound that includes a sulfonyl group, similar to the one in your query. It has been extensively studied for its use in treating inflammatory bowel diseases, including ulcerative colitis and Crohn's disease. The therapeutic effects are attributed to the 5-aminosalicylic acid (5-ASA) moiety, released in the colon where it exerts anti-inflammatory actions. Sulphasalazine's sulfapyridine component, linked by an azo bond, acts mainly as a carrier for 5-ASA to the site of action. Despite its effectiveness, the sulfapyridine portion is responsible for many of the drug's adverse effects (Thomson, 1991).
Sulfonamides in Drug Development
Sulfonamides represent a significant class of synthetic bacteriostatic antibiotics, used for treating bacterial infections. Beyond their antimicrobial properties, these compounds have found use in various other therapeutic areas, including as diuretics, carbonic anhydrase inhibitors, and in treating rheumatoid arthritis. Their structural motif, characterized by the presence of a sulfonamide group, is a common feature shared with the compound , suggesting a wide range of potential pharmacological applications (Carta, Scozzafava, & Supuran, 2012).
Thiazolidines and Their Derivatives
Thiazolidines, featuring a sulfur atom in their ring structure, are noted for their diverse pharmacological properties, including anticancer, antimicrobial, and anti-inflammatory activities. These compounds, similar in structural theme to the bicyclic sulfur-containing compound in your query, have been the focus of extensive research aimed at developing new therapeutic agents. Their synthesis and application in drug design highlight the significance of sulfur-containing heterocycles in medicinal chemistry (Sahiba et al., 2020).
Mechanism of Action
Target of Action
The compound contains a bicyclo[2.2.1]heptane scaffold, which is a privileged molecular structure embedded in numerous compounds with various functions . This structure is found in bioactive natural products and drug candidates , suggesting that it might interact with biological targets.
Mode of Action
Without specific information on the compound’s targets, it’s challenging to describe its mode of action. Compounds with similar structures have been synthesized via organocatalytic formal [4 + 2] cycloaddition reactions .
Biochemical Pathways
Compounds with a bicyclo[221]heptane scaffold have been used in asymmetric synthesis and catalysis , suggesting they might influence various biochemical pathways.
Result of Action
Compounds with similar structures have shown diverse pharmacological effects .
properties
IUPAC Name |
5-(2-bromophenyl)sulfonyl-2λ6-thia-5-azabicyclo[2.2.1]heptane 2,2-dioxide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrNO4S2/c12-10-3-1-2-4-11(10)19(16,17)13-6-9-5-8(13)7-18(9,14)15/h1-4,8-9H,5-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXULENALKZZZDH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CN(C1CS2(=O)=O)S(=O)(=O)C3=CC=CC=C3Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrNO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.